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Compound of Interest

Compound Name:
3alpha-Hydroxyandrost-4-en-17-

one

Cat. No.: B8277326

Get Quote

This technical guide provides a comprehensive overview of 3alpha-Hydroxyandrost-4-en-17-
one, a steroid metabolite of significant interest to researchers, scientists, and drug

development professionals. This document details its chemical identity, physical properties,

metabolic context, and relevant experimental methodologies.

Chemical Identity and Properties
CAS Number: 2791-99-3[1]

Molecular Formula: C₁₉H₂₈O₂

Molecular Weight: 288.42 g/mol

Synonyms: A comprehensive list of synonyms for 3alpha-Hydroxyandrost-4-en-17-one is

provided in Table 1.

Table 1: Synonyms for 3alpha-Hydroxyandrost-4-en-17-one
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Synonym

3α-Hydroxyandrost-4-en-17-one

3-alpha-hydroxy-4-androsten-17-one

(3α)-3-Hydroxyandrost-4-en-17-one

Androst-4-en-17-one, 3-hydroxy-, (3α)-

4-Androsten-3α-ol-17-one

UNII-SU90O934CB

CHEBI:229005

CHEMBL2058263

(3R,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,14,15,16-

dodecahydrocyclopenta[a]phenanthren-17-one

Metabolic Pathway of Androstenedione
3alpha-Hydroxyandrost-4-en-17-one is a key intermediate in the metabolic pathway of

androstenedione, a precursor to both androgens and estrogens. The conversion of

androstenedione is a critical step in steroidogenesis, and the subsequent metabolism to

3alpha-Hydroxyandrost-4-en-17-one is primarily catalyzed by the enzyme 3α-hydroxysteroid

dehydrogenase (3α-HSD). This metabolic pathway is crucial for regulating the levels of active

androgens.
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Androstenedione
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Caption: Metabolic conversion of Androstenedione.

Experimental Protocols
Hydroxysteroid Dehydrogenase (HSD) Activity Assay
This protocol describes a general method for determining the activity of hydroxysteroid

dehydrogenases, which can be adapted to measure the conversion of 3alpha-
Hydroxyandrost-4-en-17-one. The assay is based on the change in absorbance at 340 nm

resulting from the reduction or oxidation of NAD⁺/NADH.

Materials:

Spectrophotometer capable of reading at 340 nm

Cuvettes

0.1 M Sodium pyrophosphate buffer, pH 9.0

0.01 M NAD⁺ solution

Substrate solution (e.g., 1 mg/mL 3alpha-Hydroxyandrost-4-en-17-one in ethanol)

Enzyme preparation (e.g., purified 3α-HSD or cell lysate)
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Deionized water

Procedure:

Reaction Mixture Preparation: In a cuvette, prepare the reaction mixture containing:

2.5 mL of 0.1 M Sodium pyrophosphate buffer, pH 9.0

0.2 mL of 0.01 M NAD⁺ solution

0.1 mL of enzyme preparation

Incubation: Incubate the cuvette in the spectrophotometer at 25°C for 5 minutes to reach

thermal equilibrium.

Baseline Reading: Measure the initial absorbance at 340 nm.

Reaction Initiation: Add 0.2 mL of the substrate solution to the cuvette and mix gently.

Absorbance Measurement: Record the absorbance at 340 nm at regular intervals (e.g.,

every 30 seconds) for 5-10 minutes.

Data Analysis: Calculate the rate of change in absorbance per minute (ΔA₃₄₀/min) from the

linear portion of the curve. The enzyme activity can be calculated using the Beer-Lambert

law, where the molar extinction coefficient for NADH at 340 nm is 6220 M⁻¹cm⁻¹.
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Caption: Workflow for a hydroxysteroid dehydrogenase activity assay.
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Quantitative Data Summary
The following table summarizes key quantitative data for 3alpha-Hydroxyandrost-4-en-17-
one.

Table 2: Physicochemical Properties of 3alpha-Hydroxyandrost-4-en-17-one

Property Value

Molecular Weight 288.42 g/mol

CAS Number 2791-99-3[1]

Molecular Formula C₁₉H₂₈O₂

XLogP3 3.3

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 0

Conclusion
3alpha-Hydroxyandrost-4-en-17-one is a steroid of significant importance in the field of

endocrinology and drug development. Its role as a metabolite of androstenedione and its

interaction with hydroxysteroid dehydrogenases make it a key molecule in the regulation of

androgen activity. The information and protocols provided in this guide offer a foundational

resource for researchers and scientists working with this compound. Further investigation into

its specific biological functions and the development of detailed synthesis protocols will

continue to be areas of active research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8277326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3alpha-hydroxyandrost-4-en-17-one
https://www.benchchem.com/product/b8277326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3alpha-hydroxyandrost-4-en-17-one
https://www.benchchem.com/product/b8277326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3alpha-hydroxyandrost-4-en-17-one
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/endo_docs/final1002/arbndbrd/appx/b1arbnd.pdf
https://www.benchchem.com/product/b8277326/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3alpha-hydroxyandrost-4-en-17-one
https://www.benchchem.com/product/b8277326?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8277326?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 3alpha-Hydroxyandrost-
4-en-17-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8277326/docs#an-in-depth-technical-guide-to-
3alpha-hydroxyandrost-4-en-17-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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